N-(3-nitrophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(3-nitrophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H14N2O3S/c18-15(13-9-21-14-7-2-1-6-12(13)14)16-10-4-3-5-11(8-10)17(19)20/h3-5,8-9H,1-2,6-7H2,(H,16,18)
• InChI Key: OFIDOFVFYNXVMT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=CS2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

N-(3-nitrophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as NTBC, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a number of interesting properties that make it useful for a variety of purposes, including its ability to inhibit the activity of certain enzymes and its potential as a therapeutic agent for a range of diseases.

Scientific Research Applications

Photocyclization and Novel Heterocyclic Ring Systems

• Research has explored the synthesis of various heterocyclic compounds using related chemical structures. For instance, the photocyclization of certain carboxamide derivatives has led to the creation of novel ring systems like [1]benzothieno[2,3-c]quinolines and [1]benzothieno[2,3-c]tetrazolo[1,5-a]quinolines. These compounds represent novel heterocyclic systems potentially useful in various applications (McKenney & Castle, 1987).

Nitration and Substitution Reactions

• The nitration of benzo[b] thiophen-3-carboxylic acid, closely related to the queried compound, results in substitution at various positions in the benzene ring. These reactions are significant for understanding the chemical behavior and potential modifications of similar compounds (Brown et al., 1969).

Chemosensor Development

• N-nitrophenyl benzamide derivatives, which are structurally similar, have been developed as chemosensors for detecting cyanide in aqueous environments. This application highlights the potential of such compounds in environmental monitoring and safety applications (Sun, Wang, & Guo, 2009).

Corrosion Inhibition Studies

• Studies on N-Phenyl-benzamide derivatives, closely related to the queried compound, have shown their effectiveness in inhibiting corrosion in metals. This application is particularly important in industrial contexts, where corrosion can lead to significant material degradation and economic loss (Mishra et al., 2018).

DNA Cleavage Applications

• N-Nitroso compounds, which share some structural similarities, have been synthesized and used for DNA cleavage upon UV irradiation. This application is relevant in the field of molecular biology and genetics, where controlled DNA cleavage is essential for various research and therapeutic purposes (Hwu et al., 2009).

Crystal Structure Analysis

• The crystal structure of similar nitrophenyl benzamide compounds has been determined, which is crucial for understanding the physical and chemical properties of these compounds. This information is vital for designing materials with specific characteristics and applications (Saeed, Hussain, & Flörke, 2008).